3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea

• IUPAC Name: 1-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C18H17ClFN3O2/c19-13-1-7-16(8-2-13)23-11-12(9-17(23)24)10-21-18(25)22-15-5-3-14(20)4-6-15/h1-8,12H,9-11H2,(H2,21,22,25)
• InChI Key: XKPWSGHDBPOKDA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)CNC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H17ClFN3O2
• Molecular Weight: 361.8 g/mol

Description

3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea, also known as CFPOU, is an organic compound that has been studied for its potential applications in various fields, such as drug synthesis, medicinal chemistry, and biochemistry. CFPOU has been found to have several biochemical and physiological effects, and has been used in a variety of laboratory experiments.

Scientific Research Applications

3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea has been studied for its potential applications in various fields, such as drug synthesis, medicinal chemistry, and biochemistry. It has been used in the synthesis of a variety of drugs, such as anti-inflammatory agents, antifungal agents, and anti-cancer agents. 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea has also been studied for its potential use in the synthesis of peptide hormones, such as oxytocin, vasopressin, and luteinizing hormone. In addition, 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea has been used in the synthesis of a variety of other compounds, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea is not well understood. However, it is believed that 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea acts by inhibiting the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain. By inhibiting the activity of COX-2, 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea can reduce inflammation and pain.
Biochemical and Physiological Effects
3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of the enzyme COX-2, which is involved in the production of prostaglandins. In addition, 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea has been found to inhibit the activity of the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes. Leukotrienes are involved in inflammation and pain. 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea has also been found to inhibit the activity of the enzyme cyclooxygenase-1 (COX-1), which is involved in the production of thromboxanes. Thromboxanes are involved in the regulation of blood clotting.

Advantages and Limitations for Lab Experiments

3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. In addition, 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea has been found to be relatively non-toxic and non-irritating. However, there are some limitations to the use of 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea in laboratory experiments. 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea is not very soluble in water, and it is not very soluble in organic solvents. In addition, 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea has a relatively low solubility in lipid solutions.

Future Directions

There are several potential future directions for research involving 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea. One potential direction is to further investigate the mechanism of action of 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea. Another potential direction is to explore the potential applications of 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea in drug synthesis, medicinal chemistry, and biochemistry. In addition, further research could be conducted to explore the potential of 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea as an anti-inflammatory agent, an antifungal agent, and an anti-cancer agent. Finally, further research could be conducted to explore the potential of 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea as a tool for the synthesis of peptide hormones, polymers, and dyes.

Synthesis Methods

3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea can be synthesized from the reaction of 4-chloro-2-fluoroaniline and 1-(4-fluorophenyl)-3-methyl-5-oxopyrrolidin-2-one. The reaction is carried out in the presence of an acid catalyst, such as sulfuric acid, and the reaction is generally carried out at a temperature of 120-130°C. The reaction is usually monitored by thin-layer chromatography (TLC). The product is then isolated by precipitation or recrystallization.